N-{[(4-iodophenyl)amino]carbonothioyl}-4-methoxybenzamide

• IUPAC Name: N-[(4-iodophenyl)carbamothioyl]-4-methoxybenzamide
• InChI: InChI=1S/C15H13IN2O2S/c1-20-13-8-2-10(3-9-13)14(19)18-15(21)17-12-6-4-11(16)5-7-12/h2-9H,1H3,(H2,17,18,19,21)
• InChI Key: IKKYKMJBRGTTNI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)I
• Molecular Formula: C15H13IN2O2S
• Molecular Weight: 412.2 g/mol

Description

N-{[(4-iodophenyl)amino]carbonothioyl}-4-methoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as 4-iodo-N-(4-methoxyphenyl)benzamide-2-carbothioamide and is commonly abbreviated as IMB-3.

Mechanism of Action

The mechanism of action of IMB-3 is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cancer cell proliferation and amyloid-beta plaque formation. IMB-3 has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in regulating gene expression and cell proliferation. Additionally, IMB-3 has been found to inhibit the activity of beta-secretase, an enzyme involved in the formation of amyloid-beta plaques in the brain.
Biochemical and physiological effects:
IMB-3 has been found to exhibit potent anti-cancer activity by inducing cell cycle arrest and apoptosis in cancer cells. Additionally, IMB-3 has been found to inhibit the growth and metastasis of cancer cells in vivo. In the treatment of Alzheimer's disease, IMB-3 has been found to inhibit the formation of amyloid-beta plaques in the brain, which are a hallmark of the disease.

Advantages and Limitations for Lab Experiments

IMB-3 has several advantages for lab experiments, including its potent anti-cancer activity and its ability to inhibit the formation of amyloid-beta plaques in the brain. However, IMB-3 also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on IMB-3. One direction is to further investigate the mechanism of action of IMB-3 in cancer cells and Alzheimer's disease. Another direction is to develop more efficient synthesis methods for IMB-3 and its derivatives. Additionally, further studies are needed to evaluate the potential toxicity of IMB-3 and its derivatives in vivo and to develop more effective delivery methods for these compounds. Finally, there is a need for clinical trials to evaluate the efficacy of IMB-3 and its derivatives in the treatment of cancer and Alzheimer's disease.

Synthesis Methods

IMB-3 can be synthesized through a multi-step process involving the reaction of 4-methoxybenzoyl chloride with 4-iodoaniline to form 4-iodo-N-(4-methoxyphenyl)benzamide. This intermediate product is then reacted with thiourea to form IMB-3.

Scientific Research Applications

IMB-3 has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit potent anti-cancer activity against various cancer cell lines, including breast, lung, and prostate cancer cells. Additionally, IMB-3 has shown promising results in the treatment of Alzheimer's disease, as it has been found to inhibit the formation of amyloid-beta plaques in the brain.